N,N'-Bis({4-[(difluoromethyl)sulfanyl]phenyl})propanediamide

• IUPAC Name: N,N'-bis[4-(difluoromethylsulfanyl)phenyl]propanediamide
• InChI: InChI=1S/C17H14F4N2O2S2/c18-16(19)26-12-5-1-10(2-6-12)22-14(24)9-15(25)23-11-3-7-13(8-4-11)27-17(20)21/h1-8,16-17H,9H2,(H,22,24)(H,23,25)
• InChI Key: WEHYXTJPLXBGIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC(=O)NC2=CC=C(C=C2)SC(F)F)SC(F)F
• Molecular Formula: C17H14F4N2O2S2
• Molecular Weight: 418.4 g/mol

Description

N,N'-Bis({4-[(difluoromethyl)sulfanyl]phenyl})propanediamide, or BDPP, is a novel sulfonyl fluoride compound that has been extensively studied for its potential applications in medicinal chemistry and biochemistry. BDPP is a colorless liquid that has been used as a reagent in a number of synthetic and analytical processes. It is a versatile compound that can be used in a variety of ways, including in the synthesis of pharmaceuticals, in the development of new materials, and in the study of biochemical and physiological processes.

Scientific Research Applications

Biodegradation and Environmental Impact

• Biodegradation of Bisphenol A: Research on the biodegradation of bisphenol A (BPA), a compound structurally similar to N,N'-Bis({4-[(difluoromethyl)sulfanyl]phenyl})propanediamide, suggests potential environmental impacts. The study on BPA showed its significant presence in industrial applications and its recognition as an Endocrine Disrupting Chemical (EDC), necessitating assessments of biodegradability in the environment (Chhaya & Gupte, 2013).

• Bisphenol Analogues in Indoor Dust: Research on various bisphenol analogues, including BPA, found in indoor dust across the United States and Asian countries, highlights the ubiquity of these compounds and their implications for human exposure (Liao et al., 2012).

Material Science and Polymer Chemistry

• Sulfonated Block Copolymers for Fuel-Cell Applications: A study on sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, using Bis(4-fluorophenyl)sulfone (FPS), a compound with some structural similarity to this compound, demonstrates the potential of these materials for fuel-cell applications (Bae, Miyatake & Watanabe, 2009).

• Self-Healing Elastomers: Research into aromatic disulfide metathesis, utilizing compounds like bis(4-aminophenyl) disulfide, shows promise in designing self-healing poly(urea-urethane) elastomers. This study indicates potential applications for dynamic covalent chemistry in creating advanced materials (Rekondo et al., 2014).

Chemical Synthesis and Transformation

• Synthesis of Trifluoromethyl Thiolsulphonates: A study on the synthesis of antifungal trifluoromethyl thiolsulphonates via a bismuth(III) chloride-mediated reaction involving sulfur dioxide and trifluoromethanesulfanylamide demonstrates the chemical versatility and potential applications in synthesizing complex molecules (Sheng, Li & Qiu, 2017).